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Compound of Interest

Compound Name: 6-Bromo-2-chloroquinoxaline

Cat. No.: B1281081 Get Quote

6-Bromo-2-chloroquinoxaline is a halogenated heterocyclic compound widely utilized as a

building block in the synthesis of more complex molecules.[1] Its structure, featuring two

distinct halogen atoms at positions 2 and 6 of the quinoxaline core, allows for selective,

stepwise functionalization through reactions like Suzuki, Buchwald-Hartwig, and nucleophilic

aromatic substitution. This versatility makes it a valuable precursor for developing novel

therapeutic agents, including kinase inhibitors and antiviral compounds.[2][3] Understanding its

chemical properties and associated hazards is paramount for its safe and effective use in a

laboratory setting.

Chemical and Physical Properties
A summary of the key physical and chemical identifiers for 6-Bromo-2-chloroquinoxaline is

provided below.
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Property Value Source(s)

CAS Number 55687-02-0 [4][5]

Molecular Formula C₈H₄BrClN₂ [4][6]

Molecular Weight 243.49 g/mol [4][6]

Appearance Solid [5]

Melting Point 150-152.5 °C [5]

Boiling Point 312.5 °C at 760 mmHg [5]

IUPAC Name 6-bromo-2-chloroquinoxaline [5]

InChI Key
XDJDRCGDVKTDHY-

UHFFFAOYSA-N
[5]

graph "chemical_structure" {

layout=neato;

node [shape=none, margin=0];

edge [style=bold];

// Define nodes for atoms

N1 [label="N", pos="0,1!", fontcolor="#202124"];

N2 [label="N", pos="2,0!", fontcolor="#202124"];

C1 [label="C", pos="1,1!", fontcolor="#202124"];

C2 [label="C", pos="2,1!", fontcolor="#202124"];

C3 [label="C", pos="3,0!", fontcolor="#202124"];

C4 [label="C", pos="3,-1!", fontcolor="#202124"];

C5 [label="C", pos="2,-2!", fontcolor="#202124"];

C6 [label="C", pos="1,-2!", fontcolor="#202124"];

C7 [label="C", pos="0,-1!", fontcolor="#202124"];

C8 [label="C", pos="1,0!", fontcolor="#202124"];

Cl [label="Cl", pos="-1,2!", fontcolor="#34A853"];

Br [label="Br", pos="4,-2!", fontcolor="#EA4335"];
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// Define aromatic ring bonds

N1 -- C1 [len=1.2];

C1 -- C2 [len=1.2];

C2 -- N2 [len=1.2];

N2 -- C3 [len=1.2];

C3 -- C4 [len=1.2];

C4 -- C5 [len=1.2];

C5 -- C6 [len=1.2];

C6 -- C7 [len=1.2];

C7 -- N1 [len=1.2];

C8 -- C1 [style=invis]; // Center point for clarity

C8 -- N1 [len=1.2];

C8 -- N2 [len=1.2];

C8 -- C7 [len=1.2];

C8 -- C3 [len=1.2];

// Substituents

N1 -- Cl [len=1.2];

C4 -- Br [len=1.2];

// Benzene ring double bonds

C1 -- C2 [style=solid];

C3 -- C4 [style=dashed];

C5 -- C6 [style=dashed];

C7 -- N1 [style=dashed];

C2 -- N2 [style=dashed];

N2 -- C8 [style=solid];

C8 -- C7 [style=solid];

C6 -- C7 [style=solid];

C4 -- C5 [style=solid];
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C3 -- C8 [style=dashed];

}

Caption: Chemical Structure of 6-Bromo-2-chloroquinoxaline.

Section 2: Hazard Identification and GHS
Classification
According to the Globally Harmonized System (GHS), 6-Bromo-2-chloroquinoxaline is

classified as a hazardous substance.[4] The primary hazards are related to acute toxicity and

irritation.

Hazard Class GHS Classification Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[5][7]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[5][7]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[5][7]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory Tract)

H335: May cause

respiratory irritation
[5][7]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
[7]

GHS Label Elements
The GHS label for this compound includes a specific pictogram, signal word, and a series of

hazard and precautionary statements.

Caption: GHS Pictogram and Hazard Statements.[5][7]

Expert Interpretation: The "Harmful" classification (as opposed to "Toxic" or "Fatal") indicates a

moderate level of acute toxicity. However, the primary day-to-day risks for researchers lie in its
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irritant properties. The fine, solid nature of the compound means dust inhalation is a significant

route of exposure, leading to respiratory tract irritation.[5] Skin and eye contact can cause

significant irritation, necessitating robust personal protective equipment (PPE).

Section 3: Risk Mitigation and Safe Handling
Protocols
A proactive approach to safety involves a multi-layered strategy encompassing engineering

controls, administrative procedures, and personal protective equipment.

Engineering and Administrative Controls
Ventilation: All handling of solid 6-Bromo-2-chloroquinoxaline and its solutions must be

performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[8][9]

Designated Area: Establish a designated area within the lab specifically for working with

halogenated heterocycles. This area should be clearly marked, and access should be

restricted.

Safe Handling Practices: Avoid dust formation during weighing and transfer by using smooth,

careful motions. Never dry sweep spills; use appropriate wet cleanup methods or a HEPA-

filtered vacuum.[8]

Personal Protective Equipment (PPE)
The selection of PPE is critical and should be based on a thorough risk assessment.

Eye and Face Protection: Wear chemical safety goggles and a face shield that conform to

OSHA 29 CFR 1910.133 or European Standard EN166.[9]

Skin Protection: Wear a flame-retardant lab coat and handle the compound with chemically

resistant gloves (e.g., nitrile). Gloves must be inspected before use and removed using the

proper technique to avoid skin contamination.[8][10]

Respiratory Protection: If working outside of a fume hood is unavoidable (e.g., during a

large-scale spill cleanup), a NIOSH/MSHA or EN 149 approved respirator with an

appropriate particulate filter is mandatory.
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Storage and Stability
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.[9][11]

Some suppliers recommend refrigeration at 4°C for long-term storage.[5]

Incompatibilities: Keep away from strong oxidizing agents.[11]

Hazardous Decomposition: Combustion produces toxic gases, including carbon oxides (CO,

CO₂), nitrogen oxides (NOx), hydrogen chloride (HCl), and hydrogen bromide (HBr).[9]
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Preparation Phase

Handling Phase

Post-Handling Phase

Risk Assessment:
Review SDS and Procedures

Assemble PPE:
Goggles, Face Shield,

Lab Coat, Gloves

Prepare Workspace:
Verify Fume Hood Function,
Clear Area, Designate Waste

Weigh Compound
in Fume Hood

Perform Reaction/
Procedure

Transfer & Seal
Reaction Vessel

Decontaminate Glassware
& Surfaces

Segregate & Label
Halogenated Waste

Remove PPE &
Wash Hands Thoroughly
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Exposure Event
(Inhalation, Skin, Eye, Ingestion)

Move to Fresh Air
Provide Oxygen/CPR if needed

Wash with Soap & Water (15+ min)
Remove Contaminated Clothing

Rinse with Water (15+ min)
Remove Contact Lenses

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Inform Supervisor
& Safety Officer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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